Cas no 149364-67-0 (2-ethynylbenzene-1-sulfonamide)
2-ethynylbenzene-1-sulfonamide is a versatile organic compound with significant applications in the synthesis of heterocyclic compounds. It boasts high purity and stability, enabling efficient reactions with various functional groups. Its unique structural features provide excellent reactivity and selectivity, making it a valuable building block in pharmaceutical and agrochemical industries.

149364-67-0 structure
Product name:2-ethynylbenzene-1-sulfonamide
2-ethynylbenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide,2-ethynyl-
- 2-ethynylbenzenesulfonamide
- Benzenesulfonamide, 2-ethynyl- (9CI)
- 2-ethynylbenzene-1-sulfonamide
- ethynylbenzenesulfonamide
- 149364-67-0
- DTXSID80599982
- Benzenesulfonamide, 2-ethynyl-
- EN300-1990499
- SCHEMBL2468180
- G55381
- DB-285478
-
- MDL: MFCD18825594
- Inchi: InChI=1S/C8H7NO2S/c1-2-7-5-3-4-6-8(7)12(9,10)11/h1,3-6H,(H2,9,10,11)
- InChI Key: LSFGQQOZZDIOPF-UHFFFAOYSA-N
- SMILES: C#CC1=CC=CC=C1S(=O)(=O)N
Computed Properties
- Exact Mass: 181.01981
- Monoisotopic Mass: 181.01974964g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 68.5Ų
Experimental Properties
- PSA: 60.16
2-ethynylbenzene-1-sulfonamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A019086562-5g |
2-Ethynylbenzenesulfonamide |
149364-67-0 | 97% | 5g |
1,147.04 USD | 2021-06-17 | |
Enamine | EN300-1990499-1.0g |
2-ethynylbenzene-1-sulfonamide |
149364-67-0 | 95% | 1g |
$584.0 | 2023-06-03 | |
Aaron | AR001MB2-50mg |
Benzenesulfonamide, 2-ethynyl- |
149364-67-0 | 95% | 50mg |
$188.00 | 2025-02-13 | |
1PlusChem | 1P001M2Q-5g |
Benzenesulfonamide, 2-ethynyl- |
149364-67-0 | 95% | 5g |
$2157.00 | 2024-06-20 | |
1PlusChem | 1P001M2Q-2.5g |
Benzenesulfonamide, 2-ethynyl- |
149364-67-0 | 95% | 2.5g |
$1480.00 | 2024-06-20 | |
Enamine | EN300-1990499-1g |
2-ethynylbenzene-1-sulfonamide |
149364-67-0 | 95% | 1g |
$584.0 | 2023-09-16 | |
Aaron | AR001MB2-250mg |
Benzenesulfonamide, 2-ethynyl- |
149364-67-0 | 95% | 250mg |
$372.00 | 2025-02-13 | |
Aaron | AR001MB2-500mg |
Benzenesulfonamide, 2-ethynyl- |
149364-67-0 | 95% | 500mg |
$654.00 | 2025-02-13 | |
Crysdot LLC | CD12139994-1g |
2-Ethynylbenzenesulfonamide |
149364-67-0 | 97% | 1g |
$668 | 2024-07-23 | |
Alichem | A019086562-25g |
2-Ethynylbenzenesulfonamide |
149364-67-0 | 97% | 25g |
2,680.00 USD | 2021-06-17 |
2-ethynylbenzene-1-sulfonamide Related Literature
-
Yuanchao Xiang,Yunyan Kuang,Jie Wu Org. Chem. Front. 2016 3 901
-
Kaida Zhou,Hongguang Xia,Jie Wu Org. Chem. Front. 2017 4 1121
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